molecular formula C17H16ClN5OS B6501232 2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-benzylacetamide CAS No. 905780-67-8

2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-benzylacetamide

Cat. No. B6501232
CAS RN: 905780-67-8
M. Wt: 373.9 g/mol
InChI Key: GFNRLEVAQIJROB-UHFFFAOYSA-N
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Description

2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-benzylacetamide (2-ACBT) is a novel compound with a wide range of potential applications in the field of scientific research. 2-ACBT is a derivative of 1,2,4-triazole, a heterocyclic aromatic compound that has been used for many years in the synthesis of organic compounds. 2-ACBT has been studied for its potential use in the synthesis of pharmaceuticals, as a biocatalyst for drug production, and as a potential therapeutic agent.

Scientific Research Applications

Antioxidant Activity

Compounds related to this scaffold have been found to act as antioxidants . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

These compounds have also been found to have analgesic (pain-relieving) properties . This makes them potentially useful in the development of new pain medications.

Anti-inflammatory Activity

The anti-inflammatory properties of these compounds could make them useful in treating conditions characterized by inflammation, such as arthritis .

Antimicrobial Activity

These compounds have shown antimicrobial activity, making them potentially useful in the development of new antibiotics . For example, some derivatives were screened for their preliminary in vitro antibacterial activity against Staphylococcus aureus, E. coli, P. aeroginosa, and S. typhi .

Antifungal Activity

The antifungal properties of these compounds could be useful in the treatment of fungal infections .

Antiviral Activity

These compounds have also shown antiviral activity, which could make them useful in the development of new antiviral medications .

Diuretic Activity

The diuretic properties of these compounds could make them useful in treating conditions like hypertension and edema by helping the body get rid of excess fluid .

Antitumor or Cytotoxic Activity

These compounds have shown antitumor or cytotoxic activity, making them potentially useful in the development of new cancer treatments .

properties

IUPAC Name

2-[[4-amino-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-benzylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16ClN5OS/c18-14-8-6-13(7-9-14)16-21-22-17(23(16)19)25-11-15(24)20-10-12-4-2-1-3-5-12/h1-9H,10-11,19H2,(H,20,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GFNRLEVAQIJROB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CNC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16ClN5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

373.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-benzylacetamide

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